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Compound of Interest

Compound Name: Zibotentan

Cat. No.: B1684529

Essential Safety and Handling Guide for Zibotentan

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Zibotentan. The following procedures
are designed to ensure personnel safety and proper environmental containment.

Hazard Identification Summary

Zibotentan is classified with several hazards that necessitate careful handling.[1][2][3] It is
harmful if swallowed, causes skin and serious eye irritation, and may lead to respiratory
irritation.[1] Furthermore, Zibotentan is suspected of damaging fertility or the unborn child and
may cause organ damage through prolonged or repeated exposure.[2] It is also very toxic to
aquatic life with long-lasting effects.
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Skin Corrosion/Irritation Category 2 Causes skin irritation.
Serious Eye Damage/Irritation Category 2A Causes serious eye irritation.

Reproductive Toxicity

Category 1A/ 1B

May damage fertility or the

unborn child.

Specific Target Organ Toxicity

May cause respiratory

] Category 3 o
(Single Exposure) irritation.
N o May cause damage to organs
Specific Target Organ Toxicity
Category 2 through prolonged or repeated
(Repeated Exposure)
exposure.
Hazardous to the Aquatic ) o
) Category 1 Very toxic to aquatic life.
Environment (Acute)
Hazardous to the Aquatic Toxic to aquatic life with long
Category 2

Environment (Chronic)

lasting effects.

This table summarizes data from multiple safety data sheets. Consult the specific SDS from

your supplier for complete information.

Personal Protective Equipment (PPE) Protocol

The use of appropriate PPE is mandatory to minimize exposure to Zibotentan aerosols and

residues. Different handling activities require specific levels of protection.
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. EyelFace Hand Body Respiratory
Activity ) . . .
Protection Protection Protection Protection
o Two pairs of Recommended if
Receiving & o
) Safety glasses chemotherapy Lab coat packaging is
Unpacking ]
gloves. compromised.
) Suitable
) Impervious, long- ) )
o Two pairs of respirator used in
Weighing & Safety goggles sleeved gown )
) o ] chemotherapy ) a ventilated
Compounding with side-shields. with back
gloves. enclosure (e.g.,
closure.
fume hood).
o ] Two pairs of ) Required if
Administration Safety goggles Impervious o
S ] chemotherapy aerosolization is
(in-vitro/in-vivo) or face shield. gown. ]
gloves. possible.
Two pairs of
Spill Cleanup & Face shield and heavy-duty Impervious N95 or higher-
Waste Disposal safety goggles. chemotherapy gown. level respirator.
gloves.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational workflow is critical for safety. The following steps provide

guidance for handling Zibotentan in a laboratory setting.

1. Preparation and Engineering Controls:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

supplier-specific SDS for Zibotentan.

o Designated Area: Conduct all work with Zibotentan in a designated area, such as a

chemical fume hood or a biological safety cabinet, to ensure adequate ventilation.

o Emergency Equipment: Ensure an eyewash station and safety shower are accessible and

operational.
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Obtain Instructions: Obtain special instructions before use and do not handle the compound
until all safety precautions have been read and understood.

. Personal Protective Equipment (PPE) Donning:
Hand Hygiene: Wash hands thoroughly with soap and water before donning PPE.

Gown and Gloves: Don an impervious gown, followed by the first pair of chemotherapy
gloves. Tuck the gown cuffs under the gloves.

Second Gloves: Don the second pair of chemotherapy gloves, pulling them over the cuffs of
the gown.

Eye and Respiratory Protection: Don safety goggles with side-shields and a suitable
respirator as required by the specific task (see table above).

. Handling Zibotentan:
Avoid Contamination: Do not eat, drink, or smoke in the designated handling area.

Minimize Dust/Aerosol: Handle the compound carefully to avoid the formation of dust and
aerosols.

Exposure Avoidance: Prevent any contact with skin and eyes and avoid inhaling any dust or
vapors.

. Post-Handling and PPE Doffing:

Decontaminate: Wipe down the work surface and any equipment used with an appropriate
deactivating agent (e.g., 70% alcohol).

Doffing Procedure: Remove PPE in a manner that avoids self-contamination. Remove the
outer pair of gloves first, followed by the gown, and then the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing
PPE.
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e Launder Contaminated Clothing: Contaminated clothing should be removed and washed
before reuse.

5. First Aid Measures for Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.

o Skin Contact: Wash the affected area with plenty of soap and water. Remove contaminated
clothing and seek medical attention if irritation occurs.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or
physician for guidance.

Disposal and Decontamination Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Segregation and Collection:

» All materials contaminated with Zibotentan, including disposable PPE, weighing papers, and
pipette tips, must be treated as hazardous waste.

o Collect all solid and liquid waste in clearly labeled, sealed containers designated for
hazardous chemical waste.

2. Disposal Protocol:

e Regulatory Compliance: Dispose of all Zibotentan waste in accordance with local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.

o Environmental Protection: Do not allow Zibotentan or its containers to enter drains, soil, or
water courses. Zibotentan is very toxic to aquatic life.
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e Vendor Disposal: Hazardous waste must be disposed of through a licensed and approved
environmental management vendor for incineration.

3. Spill Management:
e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing full PPE (see table above), contain the spill using an inert, absorbent
material like diatomite or universal binders. Prevent the spill from entering drains.

o Cleanup: Carefully collect the absorbed material into a hazardous waste container.

» Decontamination: Decontaminate the spill surface by scrubbing with alcohol and wipe clean.
Dispose of all cleanup materials as hazardous waste.

Mandatory Visualization

The following diagram illustrates the essential workflow for safely handling Zibotentan in a
laboratory setting.

1. Preparation 2. PPE Protocol 3. Handling Zibotentan 4. Decontamination & Doffing 5. Disposal

Click to download full resolution via product page

Caption: Safe Handling Workflow for Zibotentan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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